N-{3-[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methoxybenzamide

• IUPAC Name: N-[3-[1-(2-chlorophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C19H15ClN6O2S/c1-11-16(23-25-26(11)14-9-5-4-8-13(14)20)17-21-19(29-24-17)22-18(27)12-7-3-6-10-15(12)28-2/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key: ZPXCUJAPNBXWGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2Cl)C3=NSC(=N3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C19H15ClN6O2S
• Molecular Weight: 426.9 g/mol
• CAS No.: 932487-72-4

Description

N-{3-[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H15ClN6O2S and its molecular weight is 426.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has led to the development of novel heterocyclic compounds derived from related structures, focusing on their synthesis and potential biological activities. For instance, compounds involving the triazole and thiadiazole scaffolds have been synthesized and evaluated for their lipase and α-glucosidase inhibition properties, showcasing the versatility of these molecules in inhibiting key enzymes relevant to metabolic disorders (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial Activities

Several studies have explored the antimicrobial potential of compounds containing the triazole and thiadiazole rings. These compounds exhibit moderate to significant activity against a range of pathogenic bacterial and fungal strains. This indicates their potential as leads for the development of new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014), (Desai, Rajpara, & Joshi, 2013).

Pharmacological Evaluations

Compounds with structural similarities to N-{3-[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methoxybenzamide have been evaluated for various pharmacological activities. These include investigations into their potential as anticancer agents, where novel derivatives have shown activity against cancer cell lines, pointing to the therapeutic potential of these molecules in oncology (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).